Cas no 1334790-13-4 ((2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 1334790-13-4
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 5907730
• PubChem ID: 165664234
• Update Time: 2025-06-11

(2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine
• (2S)-1-[2-nitro-4-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1932585
• 1334790-13-4

• Inchi： 1S/C10H11F3N2O2/c1-6(14)4-7-2-3-8(10(11,12)13)5-9(7)15(16)17/h2-3,5-6H,4,14H2,1H3/t6-/m0/s1
• InChI Key： UYYLVWIZKGJCLG-LURJTMIESA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine

Introduction to (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1334790-13-4)

(2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine, with the CAS number 1334790-13-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex aromatic and aliphatic structure, which makes it a promising candidate for various biochemical applications. The presence of both nitro and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it an intriguing subject for further study and development.

The< strong>nitro group in the molecule is a well-known pharmacophore that can influence the reactivity and binding affinity of the compound towards biological targets. In recent years, nitroaromatic compounds have been extensively explored for their potential in treating various diseases, including cancer and infectious disorders. The< strong>trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design. The combination of these two functional groups in (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine suggests that it may exhibit potent biological activity.

In the realm of drug discovery, the stereochemistry of a compound plays a pivotal role in determining its efficacy and safety. The (S)-configuration at the prochiral center in (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine is particularly noteworthy, as it can significantly affect the compound's interaction with biological receptors. Stereoisomers often exhibit different pharmacological profiles, making the precise control of chirality essential in pharmaceutical development. The synthesis and characterization of this enantiomer highlight the importance of stereochemical purity in achieving desired therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular modeling studies on (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine have revealed potential binding interactions with various enzymes and receptors. These virtual screening approaches have been instrumental in identifying lead compounds for further experimental validation. The integration of experimental data with computational predictions provides a robust framework for understanding the mechanism of action of this compound.

In vitro studies have demonstrated that (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine exhibits inhibitory activity against several target proteins associated with diseases such as cancer and inflammation. The< strong>nitro group has been shown to modulate redox-sensitive signaling pathways, while the< strong>trifluoromethyl group contributes to improved binding affinity. These findings align with the growing interest in developing multifunctional therapeutic agents that can address multiple disease pathways simultaneously.

The synthesis of (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and enantioselectivity. Chiral auxiliary-based methods have been employed to ensure the stereochemical integrity of the product. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure compounds on a larger scale, facilitating their use in preclinical and clinical studies.

Preclinical research on (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine has focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining the appropriate dosage regimen and identifying potential side effects. Pharmacokinetic profiling helps in understanding how the compound behaves within the body over time, providing valuable insights into its therapeutic potential.

The< strong>trifluoromethyl group is particularly interesting from a structural perspective, as it can influence both hydrophobicity and metabolic stability. This property makes (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine a suitable candidate for developing long-lasting drugs that require less frequent administration. Additionally, the< strong>nitro group can be further functionalized to introduce additional pharmacological properties, expanding its potential applications.

Current research trends suggest that nitroaromatic compounds will continue to be explored for their therapeutic potential. The ability to modulate redox-sensitive pathways makes these molecules attractive candidates for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, advances in synthetic methodologies will enable the production of more complex derivatives with tailored biological activities.

In conclusion, (2S)-1-2-nitro-4-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1334790-13-4) is a structurally unique compound with promising biological activity. Its combination of functional groups and stereochemical configuration make it an interesting subject for further research in pharmaceutical chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a significant role in the development of novel therapeutics.